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For researchers, scientists, and professionals in drug development, a precise understanding of

the physicochemical properties of long-chain alkanes is crucial for applications ranging from

model systems in materials science to formulation components in pharmaceuticals. This guide

provides a detailed comparison of two such high molecular weight hydrocarbons:

hexapentacontane (C56H114) and hexacontane (C60H122).

Hexapentacontane and hexacontane are both saturated hydrocarbons, belonging to the

alkane series.[1] They are characterized by their long, straight-chain structures, which impart

specific physical properties such as high melting and boiling points and low reactivity. The

primary distinction between these two molecules lies in the length of their carbon chains, with

hexacontane possessing four additional methylene groups compared to hexapentacontane.

This seemingly small difference in molecular structure leads to measurable variations in their

physical characteristics.

Comparative Physical Properties
The key physical properties of hexapentacontane and hexacontane are summarized in the

table below. These values, compiled from various sources, highlight the direct influence of

carbon chain length on the macroscopic properties of these alkanes. As the carbon chain

length increases from C56 to C60, there is a corresponding increase in molecular weight,

melting point, and boiling point. This trend is attributed to the greater van der Waals forces
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between the longer molecules of hexacontane, requiring more energy to overcome during

phase transitions.

Property Hexapentacontane Hexacontane

Molecular Formula C₅₆H₁₁₄[1][2] C₆₀H₁₂₂[3][4]

Molecular Weight 787.5 g/mol [1][5] 843.6 g/mol [3][6]

Melting Point 96-99 °C[7][8][9] 96-100 °C[10][11]

Boiling Point
~601.13 - 604.7 °C (estimate)

[7][9][12]
~620.2 °C (estimate)[11][13]

Density
~0.826 - 0.9271 g/mL

(estimate)[8][9][12]
~0.827 g/mL (estimate)[11][13]

Experimental Protocols for Physical Property
Determination
While specific experimental data for the determination of these properties for

hexapentacontane and hexacontane are not extensively detailed in publicly available

literature, standard methodologies for long-chain alkanes are well-established.

Melting Point Determination
The melting point of these waxy solids is typically determined using a capillary melting point

apparatus.[2][7]

Sample Preparation: A small amount of the finely powdered alkane is packed into a capillary

tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to a calibrated thermometer.

Heating and Observation: The sample is heated at a controlled rate. A preliminary rapid

heating can be done to find an approximate melting range. Subsequently, a new sample is

heated slowly (1-2 °C per minute) near the expected melting point.
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Data Recording: The melting range is recorded from the temperature at which the first drop

of liquid appears to the temperature at which the entire sample is liquid. A narrow melting

range (e.g., 0.5-1 °C) is indicative of a pure compound.

Boiling Point Determination
Due to their very high boiling points, the determination of the boiling points of

hexapentacontane and hexacontane requires specialized techniques to prevent thermal

decomposition. The values presented are often estimates derived from computational models

or extrapolations. Experimental determination would likely involve vacuum distillation. A

common laboratory method for micro-scale boiling point determination is the Thiele tube

method.[14][15]

Sample Preparation: A small amount of the liquid alkane (if melted) is placed in a small test

tube or a Durham tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid.

Heating: The assembly is attached to a thermometer and heated in a high-boiling point liquid

bath (e.g., silicone oil) within a Thiele tube to ensure uniform heating.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heat is then removed, and the bath is allowed to cool slowly.

Boiling Point Reading: The temperature at which the liquid just begins to be drawn back into

the capillary tube is recorded as the boiling point. This occurs when the vapor pressure of the

substance equals the external pressure.

Density Determination
The density of these solid alkanes at a given temperature can be determined using a

pycnometer or, for a quicker measurement, a hydrometer if the substance is in a liquid state.

[16] Given their waxy solid nature at room temperature, measurements would need to be

conducted at temperatures above their melting points. The ASTM D4052 standard test method

is often employed for petroleum products and viscous oils, which would be applicable here.[17]
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Sample Preparation: The solid alkane is heated to a temperature above its melting point to

ensure it is a homogenous liquid.

Measurement: A known volume of the molten alkane is introduced into a digital density

meter, which measures the oscillation frequency of a U-tube containing the sample. This

frequency is then correlated to the density.

Temperature Control: It is crucial to maintain a constant and accurately known temperature

during the measurement, as density is temperature-dependent.

Structural Relationship
The fundamental difference between hexapentacontane and hexacontane is the length of

their alkyl chains. This relationship can be visualized as an extension of the carbon backbone.

Structural Comparison of Hexapentacontane and Hexacontane

Hexapentacontane (C56H114)

Hexacontane (C60H122)

CH3-(CH2)54-CH3

CH3-(CH2)58-CH3

+ 4x(CH2)

Click to download full resolution via product page

Figure 1: Molecular structure relationship.

In summary, hexapentacontane and hexacontane are long-chain alkanes with physical

properties that are primarily dictated by their molecular weight and the corresponding strength

of intermolecular forces. Hexacontane, with its longer carbon chain, exhibits slightly higher

melting and boiling points compared to hexapentacontane. The determination of their physical
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properties requires standard laboratory techniques, with special consideration for their high

melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Analysis of the Physical Properties of
Hexapentacontane and Hexacontane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3283717#hexapentacontane-vs-hexacontane-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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